Cas no 86969-18-8 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-)
![Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)- structure](https://www.kuujia.com/scimg/cas/86969-18-8x500.png)
86969-18-8 structure
Product name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-
- 4-benzyl-2-phenylpyrazolo[1,5-a]pyrimidin-7-one
- 86969-18-8
- CHEMBL296501
- DTXSID80658164
- 4-Benzyl-2-phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one
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- Inchi: InChI=1S/C19H15N3O/c23-19-11-12-21(14-15-7-3-1-4-8-15)18-13-17(20-22(18)19)16-9-5-2-6-10-16/h1-13H,14H2
- InChI Key: GGNSKHGHIDFWEK-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CN2C=CC(=O)N3C2=CC(=N3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 301.121512110g/mol
- Monoisotopic Mass: 301.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.1Ų
Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)- Related Literature
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
86969-18-8 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-(phenylmethyl)-) Related Products
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